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Compound of Interest

Compound Name: Gold(lll) hydroxide

Cat. No.: B073234

Essential Safety and Handling Guide for Gold(lll)
Hydroxide

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling Gold(lll) hydroxide (Au(OH)s). The following procedures
are designed to ensure safe operational handling and disposal in a laboratory setting.

Hazard Identification and Classification

Gold(lll) hydroxide is classified as a hazardous substance. It is crucial to understand its
primary risks before handling. The main hazards are:

 Skin Irritation (Category 2): Causes skin irritation upon contact.[1][2]
o Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][2]

o Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory
irritation.[1][2][3]

Signal Word: Warning[1][2][4]

Personal Protective Equipment (PPE)
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Appropriate PPE is mandatory to prevent exposure when handling Gold(lll) hydroxide. The

following table summarizes the required equipment.

Protection Type

Specific Equipment

Standard/Notes

Eye/Face Protection

Tightly fitting safety goggles or

chemical safety goggles.

Must conform to EN166 (EU)
or OSHA 29 CFR 1910.133
(US) standards.[1][2][5]

Skin Protection

Chemical-impermeable gloves
(e.g., Nitrile) and a lab coat or

impervious clothing.

Wear appropriate protective
gloves and clothing to prevent

skin exposure.[1][2][5]

Respiratory Protection

N95 (US) or equivalent dust
mask.

Required when handling
powder or if dust formation is
likely.[6] If exposure limits are
exceeded, a full-face respirator
should be used.[1]

Safe Handling and Operational Plan

Adherence to a strict operational plan is essential for minimizing risk.

Engineering Controls:

e Always handle Gold(lll) hydroxide in a well-ventilated area.[1][2]

o Use a certified chemical fume hood, especially when working with the powder form or when

there is a potential for aerosol generation, to minimize inhalation risk.[6]

o Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2]

Procedural Workflow for Handling: A systematic approach from preparation to disposal ensures

safety at every stage. The following workflow diagram illustrates the key steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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